Cas no 651718-08-0 (Cyanamide, (2-cyanoethyl)(phenylmethyl)-)

• Product Name: Cyanamide, (2-cyanoethyl)(phenylmethyl)-
• CAS No: 651718-08-0
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 404635
• PubChem ID: 71376730
• Update Time: 2025-04-19

Cyanamide, (2-cyanoethyl)(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyanamide, (2-cyanoethyl)(phenylmethyl)-
• benzyl(2-cyanoethyl)cyanamide
• SCHEMBL6824616
• 651718-08-0
• DTXSID60799403

• Inchi： 1S/C11H11N3/c12-7-4-8-14(10-13)9-11-5-2-1-3-6-11/h1-3,5-6H,4,8-9H2
• InChI Key： PPVIWZXXNHIDHJ-UHFFFAOYSA-N
• SMILES： N(C#N)(CCC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.82